2-{3-nitrophenyl}-5,6-dimethyl-4H-thieno[2,3-d][1,3]oxazin-4-one

• Molecular Formula: C14H10N2O4S
• Molecular Weight: 302.31 g/mol
• IUPAC Name: 5,6-dimethyl-2-(3-nitrophenyl)thieno[2,3-d][1,3]oxazin-4-one
• InChI: InChI=1S/C14H10N2O4S/c1-7-8(2)21-13-11(7)14(17)20-12(15-13)9-4-3-5-10(6-9)16(18)19/h3-6H,1-2H3
• InChI Key: OMCKJCSOWLBITQ-UHFFFAOYSA-N
• SMILES: CC1=C(SC2=C1C(=O)OC(=N2)C3=CC(=CC=C3)[N+](=O)[O-])C

Description

2-{3-nitrophenyl}-5,6-dimethyl-4H-thieno[2,3-d][1,3]oxazin-4-one, also known as NTO, is a heterocyclic compound with potential applications in scientific research. It is a member of the thienooxazinone family of compounds, which have been shown to exhibit a range of biological activities. NTO has been the subject of several studies investigating its synthesis, mechanism of action, and potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-{3-nitrophenyl}-5,6-dimethyl-4H-thieno[2,3-d][1,3]oxazin-4-one is not fully understood, but it is believed to work by inhibiting key enzymes or proteins involved in various biological processes. For example, its antitumor activity may be due to its ability to inhibit tubulin polymerization, which is necessary for cell division. Its antibacterial and antifungal activity may be due to its ability to disrupt cell membranes or inhibit key enzymes involved in bacterial or fungal metabolism.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of acetylcholinesterase activity, which may make it useful in the treatment of Alzheimer's disease. It has also been shown to exhibit antioxidant activity, which may make it useful in the prevention of oxidative stress-related diseases. Additionally, this compound has been shown to inhibit tubulin polymerization, which may be responsible for its antitumor activity.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{3-nitrophenyl}-5,6-dimethyl-4H-thieno[2,3-d][1,3]oxazin-4-one in lab experiments is that it has been shown to exhibit a range of biological activities, which makes it useful in a variety of research fields. Additionally, its synthesis is relatively straightforward and can be accomplished using a variety of methods. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research involving 2-{3-nitrophenyl}-5,6-dimethyl-4H-thieno[2,3-d][1,3]oxazin-4-one. One area of interest is its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit acetylcholinesterase activity. Additionally, further research is needed to fully understand its mechanism of action and to identify potential targets for drug development. Finally, this compound may have potential applications in the prevention of oxidative stress-related diseases, which warrants further investigation.

Synthesis Methods

2-{3-nitrophenyl}-5,6-dimethyl-4H-thieno[2,3-d][1,3]oxazin-4-one can be synthesized through several methods, including the reaction of 3-nitrobenzaldehyde with 2,3-dimethylthiophene-1,1-dioxide in the presence of a base. This reaction leads to the formation of the desired product in moderate to good yields. Other methods of synthesis include the reaction of 2,3-dimethylthiophene with 3-nitrobenzoyl chloride in the presence of a base.

Scientific Research Applications

2-{3-nitrophenyl}-5,6-dimethyl-4H-thieno[2,3-d][1,3]oxazin-4-one has been shown to exhibit a range of biological activities, including antitumor, antibacterial, and antifungal properties. It has also been investigated for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit acetylcholinesterase activity. Additionally, this compound has been shown to exhibit antioxidant activity, which may make it useful in the prevention of oxidative stress-related diseases.